triticone A
triticone A
Brand Name:
Vulcanchem
CAS No.:
114582-74-0
VCID:
VC0047260
InChI:
InChI=1S/C14H15NO5/c1-4-5-9-6-7-10(16)12(18)14(9)11(17)8(2)15(20-3)13(14)19/h5-7,12,18H,2,4H2,1,3H3/b9-5-/t12-,14?/m1/s1
SMILES:
CCC=C1C=CC(=O)C(C12C(=O)C(=C)N(C2=O)OC)O
Molecular Formula:
C14H15NO5
Molecular Weight:
277.27 g/mol
triticone A
CAS No.: 114582-74-0
Main Products
VCID: VC0047260
Molecular Formula: C14H15NO5
Molecular Weight: 277.27 g/mol
CAS No. | 114582-74-0 |
---|---|
Product Name | triticone A |
Molecular Formula | C14H15NO5 |
Molecular Weight | 277.27 g/mol |
IUPAC Name | (6Z,10S)-10-hydroxy-2-methoxy-3-methylidene-6-propylidene-2-azaspiro[4.5]dec-7-ene-1,4,9-trione |
Standard InChI | InChI=1S/C14H15NO5/c1-4-5-9-6-7-10(16)12(18)14(9)11(17)8(2)15(20-3)13(14)19/h5-7,12,18H,2,4H2,1,3H3/b9-5-/t12-,14?/m1/s1 |
Standard InChIKey | UVGXMQSQHURGBS-QPSWRTKESA-N |
Isomeric SMILES | CC/C=C\1/C=CC(=O)[C@H](C12C(=O)C(=C)N(C2=O)OC)O |
SMILES | CCC=C1C=CC(=O)C(C12C(=O)C(=C)N(C2=O)OC)O |
Canonical SMILES | CCC=C1C=CC(=O)C(C12C(=O)C(=C)N(C2=O)OC)O |
Synonyms | triticone A triticone B |
PubChem Compound | 6441183 |
Last Modified | Nov 09 2021 |
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